Cas no 1247811-15-9 (1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol)

• Product Name: 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol
• CAS No: 1247811-15-9
• MF: C₁₀H₁₉NO
• MW: 169.263962984085
• MDL: MFCD14622591
• CID: 5157946
• PubChem ID: 61308779
• Update Time: 2026-03-04

1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol Chemical and Physical Properties

Names and Identifiers

• 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol
• AB91377

• MDL： MFCD14622591
• Inchi： 1S/C10H19NO/c1-7(12)6-11-10-5-8-2-3-9(10)4-8/h7-12H,2-6H2,1H3
• InChI Key： CCMBMYISAVCVMY-UHFFFAOYSA-N
• SMILES： OC(C)CNC1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 160
• XLogP3: 1.3
• Topological Polar Surface Area: 32.299

Additional information on 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol

Compound CAS No. 1247811-15-9: 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol

The compound with CAS No. 1247811-15-9, known as 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol, is a unique organic molecule that has garnered attention in various fields due to its distinctive chemical structure and potential applications. This compound is characterized by its bicyclic structure, specifically the bicyclo[2.2.1]heptane framework, which contributes to its stability and reactivity in different chemical environments.

Recent studies have highlighted the significance of bicyclo[2.2.1]heptane derivatives in drug discovery and materials science. The bicyclo[2.2.1]heptane moiety is known for its rigid structure, which can enhance the bioavailability and pharmacokinetic properties of molecules in pharmaceutical applications. For instance, researchers have explored the use of this compound as a building block for developing novel bioactive agents targeting specific therapeutic areas such as inflammation, neurodegenerative diseases, and cancer.

The propanol group in 1-({bicyclo[2.2.1]heptan-2-yl}amino)propan-2-ol adds hydroxyl functionality, which can participate in hydrogen bonding and other intermolecular interactions. This feature makes the compound suitable for applications in both organic synthesis and catalysis. Recent advancements in asymmetric catalysis have demonstrated the utility of such compounds as chiral auxiliaries or ligands in enantioselective reactions, further underscoring their importance in modern chemistry.

In terms of synthesis, the compound can be prepared through various methods, including nucleophilic substitution and amine alkylation reactions. The choice of synthetic pathway often depends on the availability of starting materials and the desired stereochemical outcome. For example, recent research has employed organocatalytic strategies to synthesize this compound with high enantiomeric excess, leveraging the inherent chirality of the bicyclo[2.2.1]heptane framework.

From an analytical standpoint, the compound's structure has been thoroughly investigated using advanced spectroscopic techniques such as NMR and X-ray crystallography. These studies have provided insights into its conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical systems.

Looking ahead, the potential applications of CAS No. 1247811-15-9 extend beyond traditional chemistry into emerging fields such as green chemistry and sustainable materials development. Its ability to serve as a versatile building block makes it a valuable asset for researchers aiming to design environmentally friendly chemical processes.